![molecular formula C12H11ClFN B6184160 6-fluoro-[1,1'-biphenyl]-3-amine hydrochloride CAS No. 2624135-77-7](/img/no-structure.png)
6-fluoro-[1,1'-biphenyl]-3-amine hydrochloride
Description
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described . The target products were obtained with 55–92% yields in relatively short reaction times .Chemical Reactions Analysis
The chemical reactions involving “6-fluoro-[1,1’-biphenyl]-3-amine hydrochloride” would depend on its specific structure and the conditions under which the reactions are carried out. For similar compounds, reactions have been described in the context of Suzuki–Miyaura coupling and other palladium-catalyzed carbon–carbon bond-forming reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-fluoro-[1,1’-biphenyl]-3-amine hydrochloride” would depend on its specific structure. Information on similar compounds suggests that they may be solid at room temperature .Safety and Hazards
The safety and hazards associated with “6-fluoro-[1,1’-biphenyl]-3-amine hydrochloride” would depend on its specific properties. It’s important to handle all chemical compounds with appropriate safety precautions. For similar compounds, safety data sheets are available that provide information on hazards, safe handling practices, and emergency procedures .
Future Directions
The future directions for research on “6-fluoro-[1,1’-biphenyl]-3-amine hydrochloride” could include further studies on its synthesis, properties, and potential applications. Given the interest in similar compounds for their antimicrobial and anticancer activities , “6-fluoro-[1,1’-biphenyl]-3-amine hydrochloride” could also be of interest in these areas.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-[1,1'-biphenyl]-3-amine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-fluorobiphenyl", "aniline", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "copper(I) bromide", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Nitration of 4-fluorobiphenyl with nitric acid and sulfuric acid to yield 4-fluoro-1-nitrobiphenyl", "Step 2: Reduction of 4-fluoro-1-nitrobiphenyl with sodium borohydride in acetic acid to yield 4-fluorobiphenyl", "Step 3: Diazotization of aniline with sodium nitrite and hydrochloric acid to yield diazonium chloride", "Step 4: Coupling of diazonium chloride with 4-fluorobiphenyl in the presence of copper(I) bromide to yield 6-fluoro-[1,1'-biphenyl]-3-diazonium bromide", "Step 5: Reduction of 6-fluoro-[1,1'-biphenyl]-3-diazonium bromide with sodium borohydride in ethanol to yield 6-fluoro-[1,1'-biphenyl]-3-amine", "Step 6: Quaternization of 6-fluoro-[1,1'-biphenyl]-3-amine with hydrochloric acid to yield 6-fluoro-[1,1'-biphenyl]-3-amine hydrochloride" ] } | |
CAS RN |
2624135-77-7 |
Product Name |
6-fluoro-[1,1'-biphenyl]-3-amine hydrochloride |
Molecular Formula |
C12H11ClFN |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
